Cas no 1090631-34-7 (N-[2-(4-tert-butylphenoxy)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-[2-(4-tert-butylphenoxy)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1090631-34-7
• MF: C₁₉H₂₄N₂O₂S
• MW: 344.471063613892
• CID: 6309188
• PubChem ID: 27861727
• Update Time: 2025-05-20

N-[2-(4-tert-butylphenoxy)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-tert-butylphenoxy)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• AKOS034545211
• Z73376221
• 1090631-34-7
• EN300-26587565

• Inchi： 1S/C19H24N2O2S/c1-19(2,3)14-7-9-15(10-8-14)23-13-12-20-17(22)16-6-5-11-21-18(16)24-4/h5-11H,12-13H2,1-4H3,(H,20,22)
• InChI Key： BPNKKWKSWPORKF-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCCOC1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 344.15584919g/mol
• Monoisotopic Mass: 344.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[2-(4-tert-butylphenoxy)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Overview of N-[2-(4-tert-butylphenoxy)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1090631-34-7)

The compound N-[2-(4-tert-butylphenoxy)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide, identified by its CAS number 1090631-34-7, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyridine-3-carboxamide core, a methylsulfanyl substituent, and a 4-tert-butylphenoxyethyl side chain, which collectively contribute to its distinct physicochemical and biological properties. Researchers are particularly interested in its potential applications due to its structural versatility and interaction with various biological targets.

In recent years, the demand for highly functionalized pyridine derivatives has surged, driven by their utility in drug discovery and crop protection. The methylsulfanyl group in this compound is noteworthy for its role in modulating electronic properties and enhancing binding affinity to specific enzymes or receptors. Meanwhile, the 4-tert-butylphenoxyethyl moiety is often associated with improved lipophilicity and membrane permeability, making it a valuable scaffold in the design of bioactive molecules. These attributes align with current trends in precision medicine and sustainable agriculture, where tailored chemical solutions are increasingly sought after.

From a synthetic chemistry perspective, CAS 1090631-34-7 exemplifies the innovative strategies employed in modern heterocyclic chemistry. Its synthesis typically involves multi-step reactions, including amide coupling and etherification, which are optimized for yield and purity. The compound’s stability under physiological conditions and compatibility with common solvents further enhance its practicality for laboratory and industrial applications. These characteristics are frequently highlighted in discussions about scalable synthetic routes and green chemistry principles, reflecting broader industry priorities.

The pharmacological potential of N-[2-(4-tert-butylphenoxy)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide is another area of active exploration. Preliminary studies suggest interactions with kinase enzymes and G-protein-coupled receptors (GPCRs), positioning it as a candidate for therapeutic development in areas such as oncology and metabolic disorders. Such findings resonate with the growing public interest in targeted therapies and personalized healthcare, topics that dominate scientific and consumer search queries alike.

In agrochemical contexts, this compound’s structural motifs are being evaluated for their efficacy in pest and disease management. The pyridine and sulfanyl functionalities are known to disrupt critical metabolic pathways in pathogens, offering a rationale for its inclusion in next-generation crop protection formulations. This aligns with global efforts to address food security challenges through innovative chemistry, a subject frequently searched in academic and policy circles.

Quality control and analytical profiling of CAS 1090631-34-7 are critical to ensuring its reliable use. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify purity and structural integrity. These methods are part of broader conversations about analytical validation and regulatory compliance, which are top concerns for manufacturers and end-users.

In summary, N-[2-(4-tert-butylphenoxy)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide represents a compelling case study in the intersection of chemical innovation and applied science. Its multifaceted applications—from drug design to agricultural solutions—underscore its relevance in contemporary research. As interest in functional heterocycles and sustainable chemical practices continues to grow, this compound is poised to remain a focal point in scientific and industrial discourse.